Cas no 1261478-23-2 (2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261478-23-2
• MF: C₁₄H₈F₆
• MW: 290.203744888306
• CID: 4992914
• Update Time: 2025-10-31

2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6/c15-11-6-2-5-10(12(11)13(16)17)8-3-1-4-9(7-8)14(18,19)20/h1-7,13H
• InChI Key： ODMICEQTBRMOHT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(F)F)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261478-23-2)

The compound 2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261478-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated biphenyl derivatives, which are increasingly recognized for their pharmacological properties. The presence of multiple fluorine atoms in the molecule enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl exhibits moderate inhibitory effects on certain enzymatic targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Additionally, the compound's structural features have been explored in the context of drug design, particularly in the development of small-molecule inhibitors targeting protein-protein interactions. Its ability to modulate hydrophobic interactions and its favorable pharmacokinetic properties make it a valuable scaffold for medicinal chemistry efforts. Recent computational studies have also provided insights into the compound's binding modes and interactions with biological targets, offering a foundation for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively investigating alternative synthetic routes and purification methods to address issues related to scalability and cost-effectiveness. Furthermore, the need for comprehensive toxicological studies is emphasized to ensure the compound's suitability for clinical applications.

In conclusion, 2-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261478-23-2) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in therapeutic development. This brief underscores the importance of continued exploration of fluorinated biphenyl derivatives in addressing unmet medical needs.